3-butyl-2-(((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-butyl-2-[[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C25H27N3O3S/c1-4-6-15-28-24(29)20-9-7-8-10-21(20)27-25(28)32-16-22-17(3)31-23(26-22)18-11-13-19(14-12-18)30-5-2/h7-14H,4-6,15-16H2,1-3H3
• InChI Key: VINVZOLYOUGENI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=CC=CC=C2N=C1SCC3=C(OC(=N3)C4=CC=C(C=C4)OCC)C
• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol

Description

3-butyl-2-(((2-(4-ethoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C25H27N3O3S and its molecular weight is 449.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Quinazolin-4(3H)-one derivatives are extensively studied for their synthesis and diverse biological activities, including their potential as analgesic, anti-inflammatory, and antitumor agents. For instance, the synthesis of novel quinazolinone derivatives has shown significant analgesic and anti-inflammatory activities, highlighting their therapeutic potential (Alagarsamy et al., 2011; Dash et al., 2017). These studies pave the way for further exploration into the quinazolin-4(3H)-one scaffold as a basis for developing new therapeutic agents.

Antioxidant Properties

Research on quinazolin-4(3H)-one derivatives also extends to evaluating their antioxidant properties. A study by Mravljak et al. (2021) synthesized 2-substituted quinazolin-4(3H)-ones and evaluated their antioxidant activities, indicating the potential of these compounds in oxidative stress-related conditions (Mravljak et al., 2021).

Corrosion Inhibition

Interestingly, quinazolinone derivatives have been explored for applications beyond pharmacology, such as corrosion inhibition. Errahmany et al. (2020) investigated novel quinazolinone derivatives as corrosion inhibitors for mild steel in acidic medium, demonstrating the chemical versatility and applicability of these compounds in industrial applications (Errahmany et al., 2020).

Anticancer Activity

The quinazolin-4(3H)-one framework is also a focus in the search for new anticancer agents. Studies have synthesized and tested quinazolinone derivatives for their efficacy against various cancer cell lines, revealing their potential as antitumor agents and highlighting the importance of further research in this area (Noolvi & Patel, 2013).